Cas no 17909-77-2 (a-Sinensal)

a-Sinensal structure
a-Sinensal structure
Product Name:a-Sinensal
CAS No:17909-77-2
MF:C15H22O
MW:218.334584712982
CID:164931
Update Time:2025-04-19

a-Sinensal Chemical and Physical Properties

Names and Identifiers

    • 2,6,9,11-Dodecatetraenal,2,6,10-trimethyl-, (2E,6E,9E)-
    • (E,E,E)-2,6,10-trimethyldodeca-2,6,9,11-tetraen-1-al
    • α-Sinensal
    • (2E,6E,9E)-2,6,10-Trimethyl-2,6,9,11-dodecatetraenal
    • Sweet orange aldehyde
    • alpha-Sinensal
    • 2,6,9,11-Dodecatetraenal, 2,6,10-trimethyl-, (2E,6E,9E)-
    • a-Sinensal
    • Inchi: 1S/C15H22O/c1-5-13(2)8-6-9-14(3)10-7-11-15(4)12-16/h5,8-9,11-12H,1,6-7,10H2,2-4H3
    • InChI Key: PFSTYGCNVAVZBK-UHFFFAOYSA-N
    • SMILES: CC(CCC=C(C=O)C)=CCC=C(C=C)C

Computed Properties

  • Exact Mass: 218.16716
  • Monoisotopic Mass: 218.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 4.762

Experimental Properties

  • Density: 0.877
  • Boiling Point: 335.5°Cat760mmHg
  • Flash Point: 158°C
  • Refractive Index: 1.483
  • PSA: 17.07

a-Sinensal Pricemore >>

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(E,E,E)-2,6,10-trimethyldodeca-2,6,9,11-tetraen-1-al
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